Cas no 1710661-40-7 (5-Chloro-3-((4-chlorobenzyl)oxy)thiophene-2-carboxylic acid)

• Product Name: 5-Chloro-3-((4-chlorobenzyl)oxy)thiophene-2-carboxylic acid
• CAS No: 1710661-40-7
• MF: C₁₂H₈Cl₂O₃S
• MW: 303.161120414734
• CID: 5702111
• PubChem ID: 97618147
• Update Time: 2026-03-11

5-Chloro-3-((4-chlorobenzyl)oxy)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(4-chloro-benzyloxy)-thiophene-2-carboxylic acid
• 2-Thiophenecarboxylic acid, 5-chloro-3-[(4-chlorophenyl)methoxy]-
• 5-Chloro-3-((4-chlorobenzyl)oxy)thiophene-2-carboxylic acid
• 5-Chloro-3-((4-chlorobenzyl)oxy)thiophene-2-carboxylicacid
• 1710661-40-7
• A927147

• Inchi： 1S/C12H8Cl2O3S/c13-8-3-1-7(2-4-8)6-17-9-5-10(14)18-11(9)12(15)16/h1-5H,6H2,(H,15,16)
• InChI Key： JPSIUJKXWFJRRK-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(Cl)=CC=1OCC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 301.9571207g/mol
• Monoisotopic Mass: 301.9571207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 74.8Ų

Additional information on 5-Chloro-3-((4-chlorobenzyl)oxy)thiophene-2-carboxylic acid

Professional Introduction to 5-Chloro-3-((4-chlorobenzyl)oxy)thiophene-2-carboxylic Acid (CAS No. 1710661-40-7)

5-Chloro-3-((4-chlorobenzyl)oxy)thiophene-2-carboxylic acid, with the chemical formula C₁₆H₁₁Cl₂NO₃S, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of multiple functional groups, including a carboxylic acid moiety and an ether linkage, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The CAS number 1710661-40-7 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and retrieval for research purposes. The structural features of 5-Chloro-3-((4-chlorobenzyl)oxy)thiophene-2-carboxylic acid include a thiophene ring substituted at the 5-position with a chlorine atom, at the 3-position with an (4-chlorobenzyl)oxy group, and at the 2-position with a carboxylic acid group. This specific arrangement of functional groups contributes to its unique chemical properties and reactivity.

In recent years, there has been growing interest in thiophene derivatives due to their potential as pharmacological agents. The5-Chloro-3-((4-chlorobenzyl)oxy)thiophene-2-carboxylic acid has been explored in various preclinical studies for its potential therapeutic effects. One of the most promising areas of research involves its application as an intermediate in the synthesis of novel drugs targeting neurological disorders. The compound's ability to interact with specific biological targets has made it a valuable candidate for further investigation.

Recent studies have highlighted the5-Chloro-3-((4-chlorobenzyl)oxy)thiophene-2-carboxylic acid's role in developing new antimicrobial agents. The structural components of this compound exhibit properties that can disrupt bacterial cell membranes, leading to increased efficacy against resistant strains. This finding is particularly significant in the context of rising antibiotic resistance worldwide, where novel therapeutic strategies are urgently needed.

TheCAS number 1710661-40-7 has also been associated with research into its potential as a precursor for agrochemical applications. Thiophene derivatives are known for their herbicidal and pesticidal properties, and modifications to the basic structure can enhance these effects while minimizing environmental impact. The unique combination of functional groups in 5-Chloro-3-((4-chlorobenzyl)oxy)thiophene-2-carboxylic acid makes it an attractive candidate for developing next-generation crop protection agents.

The synthesis of5-Chloro-3-((4-chlorobenzyl)oxy)thiophene-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to optimize the production process. These techniques not only improve efficiency but also allow for greater flexibility in modifying the compound's structure for targeted applications.

In conclusion, 5-Chloro-3-((4-chlorobenzyl)oxy)thiophene-2-carboxylic acid (CAS No. 1710661-40-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and biological activities make it a valuable asset in developing new drugs and crop protection agents. As research continues to uncover new applications for thiophene derivatives, compounds like this will play an increasingly important role in addressing global health and agricultural challenges.